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Compound of Interest

Compound Name: 1-(Isoxazol-5-yl)ethanone

Cat. No.: B1321689

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling precautions, and emergency
procedures for isoxazole ketones. The information is intended to ensure the safe use of these
compounds in a laboratory setting. Isoxazole derivatives are a significant class of heterocyclic
compounds with a wide range of biological activities, making them valuable in drug discovery
and development.[1][2][3] However, their safe handling requires a thorough understanding of
their potential hazards.

Section 1: Physicochemical and Hazard Data

The following tables summarize the key safety and physical property data for isoxazole, a
parent compound for isoxazole ketones. While specific derivatives will have different properties,
this data provides a crucial baseline for handling this class of chemicals.

Table 1: Physical and Chemical Properties of Isoxazole
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Property Value Source
CAS Number 288-14-2 [4]1[5]
Molecular Formula CsHsNO [4]
Molecular Weight 69.06 g/mol [4]
Appearance Light brown clear liquid [4]
Melting Point -67.1°C [4]
Boiling Point 93 - 95°C [4]
Flash Point 8 - 12°C (closed cup) [41[6]
Density 1.078 g/cm? at 25°C [4]

| Water Solubility | 167 g/L |[4] |

Table 2: Hazard Identification and Classification for Isoxazole
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Classification &
Hazard . Source
Precautionary Statements

L Highly flammable liquid
GHS Classification [5]
and vapor (H225)

Signal Word Danger [5]

P210: Keep away from
heat/sparks/open flames/hot
surfaces. No smoking. P233:
Keep container tightly closed.
P240: Ground/bond container
and receiving equipment.
P241: Use explosion-proof
Prevention ) S [5]
electrical/ventilating/lighting
equipment. P242: Use only
non-sparking tools. P243: Take
precautionary measures
against static discharge. P280:
Wear protective gloves/eye

protection/face protection.

| Response | P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower. |[5] |

Table 3: NFPA 704 Ratings for Isoxazole
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Category Rating Description Source

Exposure would
cause irritation

Health (Blue) 1 . . [4]
with only minor

residual injury.

Liquids and solids that

can be ignited under
Flammability (Red) 3 almost all ambient [4]

temperature

conditions.

Normally stable, even
. under fire exposure
Instability (Yellow) 0 B ) [4]
conditions, and is not

reactive with water.

| Special (White) | - | No special hazards. |[4] |

Section 2: Toxicology and Reactivity

Toxicological Profile: The toxicological properties of many specific isoxazole ketones have not
been fully investigated.[7] However, data on related compounds and the isoxazole moiety
suggest several potential hazards. Inhalation of vapors may cause dizziness, suffocation, or a
burning sensation in the chest, while aspiration could lead to pulmonary edema.[7] Skin contact
may cause irritation and dermatitis.[7] Eye contact can result in irritation, chemical
conjunctivitis, and potential corneal damage.[7] Ingestion may lead to gastrointestinal irritation
with nausea, vomiting, and diarrhea.[7]

While some isoxazole derivatives have shown low toxicity and good bioactivity at low doses in
preclinical studies[8][9], others may cause allergic skin reactions.[10] For instance, one
derivative was found to have an LD50 of 350 mg/kg in mice via subcutaneous injection,
causing behavioral and metabolic effects.[11] Due to the wide range of biological activities,
from anti-inflammatory to anticancer[1][3][12], it should be assumed that these compounds are
biologically active and should be handled with care. Some derivatives act by inducing
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apoptosis (programmed cell death) in cancer cells, which underscores their potent cellular
effects.[12][13]

Reactivity Profile: The isoxazole ring is an aromatic system, which lends it stability for
manipulating substituents.[2][3] However, it contains a weak nitrogen-oxygen bond that can be
cleaved under certain conditions, particularly with reducing agents or in basic conditions.[2][3]
Isoxazole ketones are incompatible with strong oxidizing agents.[6][14] Hazardous
polymerization does not typically occur.[6][14] Thermal decomposition can lead to the release
of irritating gases and vapors, including carbon oxides and nitrogen oxides (NOX).[6]

Section 3: Experimental Protocols for Safe Handling

Adherence to strict protocols is essential when working with isoxazole ketones. The following
sections detail the required procedures for safe handling, storage, and emergency response.

Protocol for General Handling and Use

» Engineering Controls: All work involving isoxazole ketones should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[7][15][16] Use explosion-proof
electrical, ventilating, and lighting equipment.[5][6] Ensure that eyewash stations and safety
showers are readily accessible and in close proximity to the workstation.[14][17]

o Personal Protective Equipment (PPE): The minimum required PPE includes a lab coat,
safety goggles or glasses, and appropriate chemical-resistant gloves.[17][18] For procedures
with a risk of splashing, a face shield should also be worn.[5][19]

o Glove Selection: Nitrile gloves are a common choice, but glove type should be selected
based on the specific solvent and isoxazole ketone being used.[20] Always inspect gloves
for tears or punctures before use.[16][21]

o Safe Handling Practices:
o Avoid all contact with skin and eyes.[7][22]

o Do not inhale vapors, mists, or gas.[4][7]
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[e]

Use spark-proof tools and take measures to prevent the buildup of electrostatic charge.[4]
[6][22] Ground and bond containers when transferring material.[6][7]

[e]

Keep compounds away from heat, sparks, open flames, and other ignition sources.[5][7]

o

Do not eat, drink, or apply cosmetics in the laboratory.[16]

[¢]

Wash hands thoroughly after handling.[7][16]

Protocol for Storage

o Storage Conditions: Store containers in a cool, dry, and well-ventilated area designated as a
flammables area.[4][6][7] Some sources recommend refrigerated storage (2-8°C) to maintain
product quality.[4][6]

« Container Management: Keep containers tightly closed.[4][5] If a container has been
opened, it must be carefully resealed and kept upright to prevent leakage.[4]

¢ Inert Atmosphere: For sensitive compounds or long-term storage, storing under an inert gas
is recommended.[4][6][15]

e Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[6]
[14]

Protocol for Emergency Response

First Aid Measures:

o General Advice: In case of exposure, consult a physician and show them the Safety Data
Sheet (SDS).[4]

« Inhalation: Move the person to fresh air immediately.[4][7] If breathing is difficult or has
stopped, provide artificial respiration.[4][7] Seek immediate medical attention.[7]

o Skin Contact: Immediately remove all contaminated clothing.[5] Flush the skin with plenty of
soap and water for at least 15 minutes.[7] If irritation persists, consult a physician.[6]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6][7] Remove contact lenses if present and
easy to do.[14] Seek immediate medical attention.[7][14]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[4] Never give anything by
mouth to an unconscious person.[4] Call a physician or poison control center immediately.
[22]

Spill and Leak Procedures:

Evacuation and Ventilation: Ensure adequate ventilation.[4] Remove all sources of ignition.
[4][6] Evacuate non-essential personnel from the area.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[4]

Cleanup: For liquid spills, contain the spillage and then collect it with an electrically protected
vacuum cleaner or by wet-brushing.[4] Alternatively, soak up the spill with an inert absorbent
material (e.g., sand, vermiculite).[6]

Disposal: Place the absorbed material into a suitable, closed container for disposal
according to local regulations.[6][22]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[4][6]

Specific Hazards: The compound is highly flammable.[5] Vapors may form explosive
mixtures with air and can travel to a source of ignition and flash back.[6] Containers may
explode when heated.[6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Section 4: Visualizations
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The following diagrams illustrate key workflows and concepts for the safe handling of isoxazole
ketones.

Preparation & Risk Assessment

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Work in Chemical Fume Hood

Short-term Storage

(Sealed, Labeled Container) Reaction Monitoring

l

Reaction Workup & Purification

Dispose of Waste via
EH&S Guidelines

'

Decontaminate Work Area
& Glassware

'

Remove PPE & Wash Hands
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Caption: Experimental workflow for the safe handling of isoxazole ketones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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